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Compound of Interest

Compound Name: C.l. Acid Blue 324

Cat. No.: B1371530

C.l. Acid Blue 324: A Comprehensive Technical
Guide

This in-depth technical guide provides a detailed overview of the chemical properties, structure,
and relevant experimental methodologies for C.I. Acid Blue 324. The information is tailored for
researchers, scientists, and professionals in drug development who may encounter this
compound in their work, either as a reference standard, a dye in experimental assays, or in
environmental and toxicological studies.

Core Chemical and Physical Properties

C.l. Acid Blue 324 is a synthetic anthraquinone dye known for its vibrant blue color.[1] Its
chemical structure, characterized by a central anthraquinone core, imparts significant stability.
[2] The presence of a sulfonic acid group is a key feature, enhancing its solubility in aqueous
solutions, which is crucial for its application in dyeing processes.[1][2] It typically appears as a
dark blue powder.[2][3]

Two CAS numbers are frequently associated with this dye: 88264-80-6 and 70571-81-2. While
both refer to C.I. Acid Blue 324, it is important for researchers to note the specific CAS number
cited in the literature or by a supplier to ensure consistency.

Tabulated Chemical and Physical Data

The following tables summarize the key quantitative data for C.l. Acid Blue 324.
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Identifier Value Reference
sodium 4-(3-
acetamidoanilino)-1-amino-
IUPAC Name , [11[21[4115]
9,10-dioxoanthracene-2-
sulfonate
Acid Blue BGL, Weak Acid
Synonyms ] [6][7118]
Blue BRL, Acid Blue BRLL
CAS Number 88264-80-6, 70571-81-2 [21[41[9]
Molecular Formula C22H16N3Na06S (L2184 18noenaa]
Molecular Weight ~473.4 g/mol (L2345 78I L 2]
Appearance Dark blue powder [21[31[12]
Physicochemical Property Value Reference
Solubility Soluble in water [1][12]
Maximum Absorption (Amax) 620 nm [2]
pH (in solution) 7.5 [3]
Hydrogen Bond Acceptor
ydrog p 3 4]
Count
Hydrogen Bond Donor Count 3 [4]
LogP 0.609 [9]
Topological Polar Surface Area 167 A2 [4]
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Fastness Properties (Textile

Application) Value (ISO Scale) Reference
Light Fastness 6-7 [71[12]
Washing Fastness (Fading) 4-5 [7]
Washing Fastness (Stain) 3-4 [7]
Perspiration Fastness (Stain) 4-5 [7]

Chemical Structure and Identification

The chemical structure of C.I. Acid Blue 324 is provided below in various standard chemical
notation formats.

« InChl: INChI=1S/C22H17N306S.Na/c1-11(26)24-12-5-4-6-13(9-12)25-16-10-
17(32(29,30)31)20(23)19-18(16)21(27)14-7-2-3-8-15(14)22(19)28;/h2-10,25H,23H2, 1H3,
(H,24,26)(H,29,30,31):/q;+1/p-1[1][4][5]

« SMILES:
CC(=0)NC1=CC=CC(=C1)NC2=CC(=C(C3=C2C(=0)C4=CC=CC=C4C3=0)N)S(=0)(=O)
[O-].[Na+][1][4][5]

Experimental Protocols and Methodologies

This section details the experimental protocols for the synthesis and analysis of C.lI. Acid Blue
324.

Synthesis of C.I. Acid Blue 324

The industrial synthesis of C.I. Acid Blue 324 involves the condensation of two key
intermediates.[1][2][6][7][13]

Reactants:
e 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid (Bromaminic acid)

¢ N-(3-aminophenyl)acetamide
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Process:

The two reactants are condensed in the presence of a copper salt catalyst and an acid
agent.[7][13]

Following the condensation reaction, the copper catalyst is removed.

The product is then filtered, dried, and crushed to yield the final dye.[6]

The final step involves converting the dye into its sodium salt to enhance its solubility.[7][13]
Synthesis of C.lI. Acid Blue 324.

Analytical Characterization

The characterization and quantification of C.I. Acid Blue 324 are typically performed using

spectroscopic and chromatographic techniques.
UV-Visible (UV-Vis) Spectrophotometry:
This is a primary technique for quantifying the dye in aqueous solutions.[2]

e Principle: The method is based on Beer-Lambert's law, where the absorbance of light by the
dye solution is directly proportional to its concentration.

e Procedure:
o Prepare a series of standard solutions of C.I. Acid Blue 324 of known concentrations.

o Measure the absorbance of each standard at the maximum absorption wavelength (Amax
= 620 nm) using a UV-Vis spectrophotometer.

o Construct a calibration curve by plotting absorbance versus concentration.

o Measure the absorbance of the unknown sample and determine its concentration from the

calibration curve.

High-Performance Liquid Chromatography (HPLC):
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HPLC is employed for the separation, identification, and quantification of the dye and any
potential impurities.

» Mobile Phase: A typical mobile phase for reverse-phase HPLC would consist of a mixture of
an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or
methanol). For mass spectrometry detection, a volatile acid modifier like formic acid is used.

[2]
o Stationary Phase: A C18 column is commonly used.
e Detection:

o UV-Vis/Diode Array Detector (DAD): This is the most common detector, leveraging the
chromophoric nature of the dye for detection and quantification.[2]

o Mass Spectrometry (MS): Provides molecular weight information for structural
confirmation and can be used to identify byproducts and degradation products.[2]

Analytical workflow for C.I. Acid Blue 324.

Applications in Research and Industry

The primary application of C.l. Acid Blue 324 is in the textile industry for dyeing natural and
synthetic fibers, particularly wool, silk, and polyamide (nylon), where it exhibits strong affinity
and good fastness properties.[2][6][7][8][13][14] It is also used in textile printing.[6][7][13]

In a research context, it has been used in studies on:

» Biosorption: Investigating the removal of the dye from wastewater using biological materials.
For instance, the green alga Spirogyra rhizopus has been shown to effectively biosorb C.I.
Acid Blue 324.[1]

e Environmental Chemistry: Studying the fate and degradation of persistent organic pollutants

in aquatic environments.[2]

e Analytical Chemistry: As a model compound for developing and validating new analytical
methods for dye detection.[2]
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Safety and Handling

According to available Safety Data Sheets (SDS), C.lI. Acid Blue 324 is a blue powder that is
harmful if swallowed and may cause irritation to the skin, eyes, and respiratory tract.[3] It is
recommended to handle this chemical with appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a respirator if dust is generated.[3][15] Handlers should
work in a well-ventilated area and avoid creating dust.[15] For detailed safety information,
always refer to the specific SDS provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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